Cas no 5604-83-1 (3-(1,3-Dihydro-isoindol-2-yl)-benzoic acid)

• Product Name: 3-(1,3-Dihydro-isoindol-2-yl)-benzoic acid
• CAS No: 5604-83-1
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 1069649
• PubChem ID: 937745
• Update Time: 2025-04-20

3-(1,3-Dihydro-isoindol-2-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dihydro-isoindol-2-yl)-benzoic acid
• 3-(1,3-dihydro-2H-isoindol-2-yl)benzoic acid
• SY348818
• SR-01000505791-1
• BIM-0025650.P001
• Oprea1_089716
• DTXSID30971416
• 5604-83-1
• AKOS000300700
• CCG-12745
• CBMicro_025887
• MFCD00755025
• SB64706
• BS-35661
• 3-(Isoindolin-2-yl)benzoic acid
• STK114151
• 130373-81-8
• 3-(1,3-dihydroisoindol-2-yl)benzoic acid
• SR-01000505791
• DB-029026

• Inchi： 1S/C15H13NO2/c17-15(18)11-6-3-7-14(8-11)16-9-12-4-1-2-5-13(12)10-16/h1-8H,9-10H2,(H,17,18)
• InChI Key： OPNQQNYLEULRRV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 239.094628657g/mol
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų